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Compound of Interest

Compound Name: Mastoparan 17

CAS No.: 130571-28-7

Cat. No.: B596975

Get Quote

Understanding the physical properties of Mastoparan 17 is the first step in formulating a safe

disposal plan. Because it is highly soluble, liquid waste poses a significant risk of

environmental discharge if poured down standard laboratory drains[2].

Property Specification Operational Implication

Chemical Name
Mastoparan 17 (Synonym:

Mas17)

Must be clearly labeled on all

waste containers.

CAS Number 145854-61-1
Required for hazardous waste

manifests[3].

Physical State Solid (Lyophilized Powder)
High risk of aerosolization;

requires careful sweeping[2].

Solubility Soluble in water (≥ 1 mg/mL)

Aqueous waste must be

captured; do not let enter

drains[2].

Storage -20°C (Dry Refrigerator)

Keep stock sealed; waste can

be stored at room temp in

SAA.
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Mechanistic Context: Why Proper Segregation
Matters
In experimental designs, Mastoparan 17 is utilized as a negative control. Active Mastoparan

triggers Gi/Go proteins, leading to cortical F-actin disassembly and subsequent vesicle

exocytosis (e.g., PN-1 secretion)[4]. Mastoparan 17 fails to activate this pathway[1]. If

Mastoparan 17 waste is cross-contaminated with active Mastoparan or other GPCR agonists,

it compromises the integrity of control data.
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Fig 1: Comparative signaling of Mastoparan vs. the inactive control Mastoparan 17.

Standard Operating Procedures (SOPs) for Disposal
Causality Check: Every step below is designed to prevent the aerosolization of the lyophilized

powder and to ensure that aqueous peptide solutions do not enter the municipal water supply,

which is strictly prohibited by federal guidelines[2],[5].
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Protocol 1: Solid Waste Management (Lyophilized
Powder & Consumables)
Lyophilized peptides are easily disturbed by ambient airflow. Standard vacuuming will

aerosolize the peptide, creating an inhalation hazard.

Preparation: Don standard PPE (nitrile gloves, safety glasses, and a lab coat). If handling

large spills outside a biosafety cabinet, wear an N95/P100 respirator[2].

Collection: Do not sweep dry. Use a slightly damp absorbent pad or an inert absorbent

material (like sand or vermiculite) to pick up the spilled powder without creating dust[2],[6].

Containment: Shovel the absorbed material and all contaminated consumables (e.g.,

weighing boats, pipette tips, empty vials) into a designated, leak-proof hazardous waste

container[2].

Labeling: Seal the container and label it as "Non-Hazardous Chemical Waste - Mastoparan
17 Solid".

Protocol 2: Liquid Waste Management (Reconstituted
Solutions)
Once Mastoparan 17 is reconstituted in water or buffer, it must be treated as regulated

chemical waste[5].

Segregation: Collect all aqueous Mastoparan 17 solutions in a compatible High-Density

Polyethylene (HDPE) liquid waste carboy.

Secondary Containment: Place the liquid waste container in a secondary containment pan

away from direct heat sources to prevent accidental leaks from reaching the floor or

drains[7].

Venting and Sealing: Ensure the container is closed securely with an approved funnel lid

when not actively adding waste[7]. Do not fill past the indicated fill line[8].

Discharge Prohibition: Under no circumstances should peptide solutions be discarded via

laboratory sinks[7].
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Protocol 3: Surface Decontamination
To prevent cross-contamination in GPCR assays, surfaces must be chemically neutralized.

Application: Apply a freshly prepared 10% sodium hypochlorite (bleach) solution to the work

surface. Reasoning: The oxidative power of bleach rapidly hydrolyzes peptide bonds,

destroying the structural integrity of the peptide.

Contact Time: Allow the solution to sit for 15 minutes.

Cleanup: Wipe the area with paper towels, dispose of them in the solid chemical waste bin,

and rinse the bench with distilled water to remove corrosive bleach residues.

Regulatory Compliance and Logistics
According to the NIH Waste Disposal Guide and EPA standards, laboratories must adhere to

strict accumulation rules[7],[5]:

Satellite Accumulation Area (SAA): Store waste in the laboratory where it is generated. Do

not transport waste across hallways to other locations for storage[7].

Time Limits: Chemical waste must be picked up by a licensed, professional waste disposal

company within 60 days of the accumulation start date[7],[8].

Documentation: Maintain the Safety Data Sheet (SDS) in the lab's chemical hygiene log and

ensure all personnel are trained on these specific disposal metrics[9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Constitutive Secretion of Protease Nexin-1 by Glial Cells and Its Regulation by G-Protein-
Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]

2. s3.amazonaws.com [s3.amazonaws.com]

3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 145854-61-1 Name: [xixisys.com]

4. jneurosci.org [jneurosci.org]

5. epa.gov [epa.gov]

6. s3.amazonaws.com [s3.amazonaws.com]

7. orf.od.nih.gov [orf.od.nih.gov]

8. nems.nih.gov [nems.nih.gov]

9. wwwtest.montana.edu [wwwtest.montana.edu]

To cite this document: BenchChem. [Physicochemical Profile & Hazard Assessment].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596975/docs#physicochemical-profile-hazard-
assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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